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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Methylpentanamide (CAS No. 1119-29-5). The information herein is

compiled from available Safety Data Sheets (SDS) to facilitate safe laboratory practices. While

this guide aims to be thorough, always refer to the specific SDS provided by your supplier for

the most current and detailed information.

Chemical Identification and Physical Properties
4-Methylpentanamide is a chemical compound with the molecular formula C₆H₁₃NO.[1][2][3] It

is essential to distinguish this compound from similarly named substances to ensure accurate

safety measures are taken.
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Property Value Source

CAS Number 1119-29-5 [1][2][3]

Molecular Formula C₆H₁₃NO [1][2][3]

Molecular Weight 115.17 g/mol [4]

Boiling Point 245.2°C at 760 mmHg [1][2]

Flash Point 102.1°C [1]

Density 0.894 g/cm³ [1][2]

Melting Point 119 °C [3]

Hazard Identification and GHS Classification
According to available safety data, 4-Methylpentanamide is classified as a hazardous

substance.[5] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following classification:

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A GHS07 Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

system)

Category 3 GHS07 Warning

H335: May

cause respiratory

irritation

Data sourced from the BLD Pharmatech Safety Data Sheet for 4-Methylpentanamide.[5]
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Toxicological Information
Detailed quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for 4-Methylpentanamide are not readily available in the public domain.

One supplier SDS notes that the chemical, physical, and toxicological properties of the

substance have not been thoroughly investigated.[6] Therefore, caution should be exercised,

and the compound should be handled as potentially hazardous.

Handling Precautions and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure

laboratory safety.

Safe Handling Workflow

Preparation Handling Post-Handling

Read SDS Don PPE
Understand Hazards

Use in Ventilated Area Avoid Contact No Sparks
Prevent Ignition

Store Properly Wash Hands Dispose Waste
Follow Regulations

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move_to_Fresh_Air

Skin_Contact

Wash_with_Soap_Water

Eye_Contact

Rinse_with_Water

Ingestion

Rinse_Mouth

Consult a Physician

If irritation persists For at least 15 mins

Call Poison Center
or Doctor

Do NOT induce vomiting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b178914?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/7fea847a-8c8f-4d49-a8b5-23abd862b9d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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